4-amino-N-cyclohexyl-2-thioxo-3-(o-tolyl)-2,3-dihydrothiazole-5-carboxamide

• IUPAC Name: 4-amino-N-cyclohexyl-3-(2-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C17H21N3OS2/c1-11-7-5-6-10-13(11)20-15(18)14(23-17(20)22)16(21)19-12-8-3-2-4-9-12/h5-7,10,12H,2-4,8-9,18H2,1H3,(H,19,21)
• InChI Key: DNKVAOYBRUMNHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C(SC2=S)C(=O)NC3CCCCC3)N
• Molecular Formula: C17H21N3OS2
• Molecular Weight: 347.5 g/mol
• CAS No.: 946330-49-0

Description

4-amino-N-cyclohexyl-2-thioxo-3-(o-tolyl)-2,3-dihydrothiazole-5-carboxamide is a useful research compound. Its molecular formula is C17H21N3OS2 and its molecular weight is 347.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Thiazole derivatives have been synthesized for antiviral activity testing, showing significant effects against various viruses and also acting as inhibitors of purine nucleotide biosynthesis. This indicates their potential in antiviral drug development and understanding metabolic pathways (Srivastava et al., 1977).
• A Strecker approach to ethyl 5-aminothiazole-4-carboxylates has been explored, demonstrating a general method for synthesizing 2-substituted thiazole derivatives, which could be relevant in the development of new chemical entities with potential pharmaceutical applications (Cheng et al., 2016).

Chemical Synthesis and Modification

• Thioamides of thiazole derivatives have been synthesized and their reactions studied, leading to the creation of new heterocyclic compounds. This research is crucial for the development of novel compounds with potential applications in medicinal chemistry and drug design (Belskaya et al., 2009).
• The synthesis of oxazoles from enamides through copper-catalyzed intramolecular cyclization demonstrates the versatility of thiazole derivatives in creating complex molecules with potential applications in material science and pharmaceuticals (Kumar et al., 2012).